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Compound of Interest

Compound Name: ST 91

Cat. No.: B8193281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling and disposal of ST 91, a potent α2-adrenoceptor agonist. The following procedural

guidance is designed to ensure the safety of laboratory personnel and to provide a clear

operational plan.

ST 91, chemically known as N-(2,6-Diethylphenyl)-4,5-dihydro-1H-imidazol-2-amine

hydrochloride, is a research compound that requires careful handling due to its

pharmacological activity.[1] Adherence to these safety protocols is critical to mitigate risks

associated with exposure.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory at all times when handling ST 91. The following table

summarizes the required equipment and its purpose.
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PPE Category Specific Equipment Purpose

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from splashes of

solutions containing ST 91.

Hand Protection Nitrile gloves

Prevents skin contact. Gloves

should be changed

immediately if contaminated.

Body Protection A buttoned lab coat
Protects skin and personal

clothing from contamination.

Respiratory
Use in a well-ventilated area or

under a fume hood.

Minimizes the risk of inhaling

any aerosols or dust,

particularly when handling the

powdered form.

Operational Plan for Handling ST 91
This section outlines the step-by-step procedure for safely handling ST 91 from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Log the compound in your chemical inventory.

ST 91 should be stored desiccated at +4°C.[1]

2. Preparation of Solutions:

All work with solid ST 91 or concentrated stock solutions should be performed in a certified

chemical fume hood to prevent inhalation of the powder and to contain any potential spills.

ST 91 is soluble in water and DMSO up to 100 mM.[1]

Use calibrated equipment for all measurements to ensure accuracy and avoid unnecessary

handling.
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3. Handling and Experimental Use:

Always wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory where ST 91 is handled.

Keep containers of ST 91 tightly closed when not in use.

4. Spill Management:

In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,

sand) and place it in a sealed container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Clean the spill area thoroughly with a suitable detergent and water.

Disposal Plan
Proper disposal of ST 91 and any contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Categorization: All waste contaminated with ST 91, including unused solutions,

contaminated labware (e.g., pipette tips, tubes), and spill cleanup materials, should be

considered chemical waste.

Waste Collection: Collect all ST 91 waste in clearly labeled, sealed, and leak-proof

containers.

Disposal Route: Dispose of the chemical waste through your institution's hazardous waste

management program. Do not dispose of ST 91 down the drain or in the regular trash.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling ST 91 in a

laboratory setting.
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Caption: Workflow for Safe Handling of ST 91.
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This guidance is intended to supplement, not replace, your institution's specific safety

protocols. Always consult your organization's safety officer for any questions or concerns

regarding the handling of potent chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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